Cas no 1219901-80-0 (N-{2-4-(2,4-dichloro-5-methylbenzenesulfonyl)piperazin-1-ylethyl}thiophene-3-carboxamide)

• Product Name: N-{2-4-(2,4-dichloro-5-methylbenzenesulfonyl)piperazin-1-ylethyl}thiophene-3-carboxamide
• CAS No: 1219901-80-0
• MF: C₁₈H₂₁Cl₂N₃O₃S₂
• MW: 462.413639783859
• CID: 6237360
• PubChem ID: 49676918
• Update Time: 2025-10-30

N-{2-4-(2,4-dichloro-5-methylbenzenesulfonyl)piperazin-1-ylethyl}thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-4-(2,4-dichloro-5-methylbenzenesulfonyl)piperazin-1-ylethyl}thiophene-3-carboxamide
• N-(2-(4-((2,4-dichloro-5-methylphenyl)sulfonyl)piperazin-1-yl)ethyl)thiophene-3-carboxamide
• F5871-2585
• AKOS024526173
• VU0526902-1
• N-{2-[4-(2,4-dichloro-5-methylbenzenesulfonyl)piperazin-1-yl]ethyl}thiophene-3-carboxamide
• N-[2-[4-(2,4-dichloro-5-methylphenyl)sulfonylpiperazin-1-yl]ethyl]thiophene-3-carboxamide
• 1219901-80-0
• SR-01000925872-1
• SR-01000925872

• Inchi： 1S/C18H21Cl2N3O3S2/c1-13-10-17(16(20)11-15(13)19)28(25,26)23-7-5-22(6-8-23)4-3-21-18(24)14-2-9-27-12-14/h2,9-12H,3-8H2,1H3,(H,21,24)
• InChI Key： JSMFTZCKCVRSNE-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C)C=C1S(N1CCN(CCNC(C2=CSC=C2)=O)CC1)(=O)=O)Cl

Computed Properties

• Exact Mass: 461.0401393g/mol
• Monoisotopic Mass: 461.0401393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-{2-4-(2,4-dichloro-5-methylbenzenesulfonyl)piperazin-1-ylethyl}thiophene-3-carboxamide

Introduction to N-{2-4-(2,4-dichloro-5-methylbenzenesulfonyl)piperazin-1-ylethyl}thiophene-3-carboxamide (CAS No. 1219901-80-0)

N-{2-4-(2,4-dichloro-5-methylbenzenesulfonyl)piperazin-1-ylethyl}thiophene-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1219901-80-0, represents a pinnacle of molecular design, integrating multiple functional groups to exhibit unique biochemical properties. The structure of this molecule is characterized by a thiophene core, which is a heterocyclic aromatic ring system known for its versatility in drug development. This core is further modified with an amide group and a piperazine moiety, enhancing its potential for interaction with biological targets.

The presence of the 2,4-dichloro-5-methylbenzenesulfonyl group in the molecule adds another layer of complexity, contributing to its pharmacological profile. This sulfonyl group is well-documented for its ability to modulate enzyme activity and receptor binding, making it a valuable component in the design of bioactive molecules. The combination of these features positions N-{2-4-(2,4-dichloro-5-methylbenzenesulfonyl)piperazin-1-ylethyl}thiophene-3-carboxamide as a promising candidate for further exploration in therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the interactions of this compound with biological systems. Studies have shown that the thiophene ring can engage in π-stacking interactions with nucleic acids and proteins, which is a critical factor in drug-target binding. Additionally, the piperazine moiety is known to exhibit favorable pharmacokinetic properties, including good solubility and metabolic stability. These attributes make N-{2-4-(2,4-dichloro-5-methylbenzenesulfonyl)piperazin-1-ylethyl}thiophene-3-carboxamide an attractive scaffold for the development of novel pharmaceutical agents.

In the realm of medicinal chemistry, the synthesis of this compound has been optimized to ensure high yield and purity. Modern synthetic methodologies have allowed for the efficient construction of its complex structure, incorporating advanced techniques such as transition metal-catalyzed cross-coupling reactions and automated purification processes. These innovations have not only improved the accessibility of N-{2-4-(2,4-dichloro-5-methylbenzenesulfonyl)piperazin-1-ylethyl}thiophene-3-carboxamide but also paved the way for its incorporation into larger libraries of bioactive compounds.

The potential therapeutic applications of N-{2-4-(2,4-dichloro-5-methylbenzenesulfonyl)piperazin-1-ylethyl}thiophene-3-carboxamide are diverse and span across multiple disease areas. Preliminary research has highlighted its potential in modulating central nervous system (CNS) disorders due to its ability to interact with neurotransmitter receptors. Furthermore, its structural features suggest that it may have applications in oncology and anti-inflammatory therapies. The sulfonyl group, in particular, has been implicated in inhibiting key enzymes involved in cancer cell proliferation and inflammation pathways.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug discovery programs. By leveraging structure-based drug design principles, researchers can systematically modify its core structure to enhance potency and selectivity against specific biological targets. The flexibility offered by the piperazine and thiophene moieties allows for extensive chemical derivatization, enabling the creation of a wide range of analogs with tailored pharmacological properties.

The synthesis and characterization of N-{2-4-(2,4-dichloro-5-methylbenzenesulfonyl)piperazin-1-ylethyl}thiophene-3-carboxamide have also provided valuable insights into the development of novel synthetic strategies. These insights are particularly relevant in the context of green chemistry initiatives, where there is a growing emphasis on sustainable and environmentally friendly synthetic routes. By adopting such approaches, researchers can minimize waste generation and reduce the environmental impact associated with pharmaceutical manufacturing.

In conclusion, N-{2-4-(2,4-dichloro-5-methylbenzenesulfonyl)piperazin-1-yethyliethylenethiophene}-3-carboxamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a compelling candidate for further investigation. As research continues to uncover new therapeutic applications and synthetic methodologies, this compound is poised to play a crucial role in the development of next-generation pharmaceuticals.